Cas no 2227849-52-5 (rac-4-bromo-2-(1R,2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopropaneamidobenzoic acid)

• Product Name: rac-4-bromo-2-(1R,2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopropaneamidobenzoic acid
• CAS No: 2227849-52-5
• MF: C₂₇H₂₃BrN₂O₅
• MW: 535.385926485062
• CID: 6369172
• PubChem ID: 165578129
• Update Time: 2025-10-13

rac-4-bromo-2-(1R,2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopropaneamidobenzoic acid Chemical and Physical Properties

Names and Identifiers

• rac-4-bromo-2-(1R,2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopropaneamidobenzoic acid
• rac-4-bromo-2-[(1R,2S)-2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]cyclopropaneamido]benzoic acid
• EN300-1557521
• 2227849-52-5

• Inchi： 1S/C27H23BrN2O5/c28-16-9-10-21(26(32)33)24(12-16)30-25(31)22-11-15(22)13-29-27(34)35-14-23-19-7-3-1-5-17(19)18-6-2-4-8-20(18)23/h1-10,12,15,22-23H,11,13-14H2,(H,29,34)(H,30,31)(H,32,33)/t15-,22-/m1/s1
• InChI Key： GXEFHCJOIJWOBF-IVZQSRNASA-N
• SMILES： BrC1C=CC(C(=O)O)=C(C=1)NC([C@@H]1C[C@@H]1CNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O

Computed Properties

• Exact Mass: 534.07903g/mol
• Monoisotopic Mass: 534.07903g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 8
• Complexity: 786
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 105Ų

Additional information on rac-4-bromo-2-(1R,2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopropaneamidobenzoic acid

Racemic 4-Bromo-2-(1R,2S)-2-{[(9H-Fluoren-9-yl)methoxycarbonyl]amino}methylcyclopropaneamidobenzoic Acid

The compound with CAS No. 2227849-52-5, known as racemic 4-bromo-2-(1R,2S)-2-{[(9H-fluoren-9-yl)methoxycarbonyl]amino}methylcyclopropaneamidobenzoic acid, is a highly specialized organic molecule with significant applications in the field of medicinal chemistry and drug discovery. This compound is notable for its complex structure, which includes a fluorenylmethoxycarbonyl (Fmoc) group, a cyclopropane ring, and a benzoic acid moiety. The stereochemistry at the (1R,2S) configuration adds to its uniqueness, making it a valuable substrate for enantioselective synthesis and asymmetric catalysis.

Recent advancements in chemical synthesis have enabled the precise construction of this compound, leveraging cutting-edge methodologies such as click chemistry and transition-metal-catalyzed cross-couplings. The Fmoc group, a well-known protecting group in peptide synthesis, plays a pivotal role in controlling reactivity during multi-step syntheses. Its presence ensures that the amino group remains inert until specifically deprotected under mild conditions, which is crucial for maintaining the integrity of the molecule during subsequent transformations.

The cyclopropane ring within this compound introduces significant strain into the structure, which can be harnessed to induce unique reactivity patterns. This feature has been exploited in recent studies to develop novel bioactive molecules with improved pharmacokinetic profiles. For instance, researchers have demonstrated that the strained cyclopropane ring can enhance the binding affinity of this compound to specific biological targets, such as G-protein coupled receptors (GPCRs), making it a promising lead for drug development.

Moreover, the benzoic acid moiety confers additional functional versatility to this compound. It can serve as a platform for further derivatization, enabling the introduction of diverse substituents that modulate physicochemical properties such as solubility and lipophilicity. This adaptability is particularly advantageous in medicinal chemistry campaigns aimed at optimizing drug-like qualities.

Recent studies have also highlighted the potential of this compound in bioconjugation applications. The Fmoc group's compatibility with various coupling reactions facilitates its use as a linker in constructing bioconjugates for targeted drug delivery systems. By integrating this compound into nanoparticles or antibody-drug conjugates (ADCs), researchers aim to enhance therapeutic efficacy while minimizing off-target effects.

In terms of manufacturing and scalability, advancements in flow chemistry and continuous processing have significantly improved the synthesis of this compound. These techniques allow for precise control over reaction conditions, thereby enhancing yield and purity while reducing environmental impact compared to traditional batch processes.

Looking ahead, the integration of artificial intelligence (AI) into chemical synthesis is expected to further revolutionize the production and application of this compound. Machine learning algorithms are being employed to predict optimal reaction conditions and identify novel synthetic pathways, potentially leading to more efficient and sustainable methods for synthesizing complex molecules like racemic 4-bromo-2-(1R,2S)-....

In conclusion, racemic 4-bromo-2-(1R,2S)-... stands as a testament to the ingenuity and precision achievable in modern organic synthesis. Its intricate structure and versatile functional groups make it an invaluable tool in advancing drug discovery and materials science. As research continues to uncover new applications and optimize synthetic routes, this compound will undoubtedly play an increasingly pivotal role in shaping future innovations across multiple disciplines.